Cas no 4235-08-9 ( )

• Product Name: &nbsp
• CAS No: 4235-08-9
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 928006
• PubChem ID: 298902
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AKOS024341214
• 3-methoxybenzo[c]phenanthrene
• 4235-08-9
• DTXSID50305618
• NSC171267
• NSC-171267
•  

• Inchi： 1S/C19H14O/c1-20-16-10-11-18-15(12-16)9-8-14-7-6-13-4-2-3-5-17(13)19(14)18/h2-12H,1H3
• InChI Key： VLDCBFIYCGTNLT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=1)=CC=C1C=CC3C=CC=CC=3C=21

Computed Properties

• Exact Mass: 258.10452
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23